Cas no 87980-84-5 (Acetamide, 2,2,2-trifluoro-N-[2-(1-piperazinyl)ethyl]-)

Acetamide, 2,2,2-trifluoro-N-[2-(1-piperazinyl)ethyl]- structure
87980-84-5 structure
Product Name:Acetamide, 2,2,2-trifluoro-N-[2-(1-piperazinyl)ethyl]-
CAS No:87980-84-5
MF:C8H14F3N3O
MW:225.211472034454
CID:649624
PubChem ID:20431442
Update Time:2025-04-19

Acetamide, 2,2,2-trifluoro-N-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2,2,2-trifluoro-N-[2-(1-piperazinyl)ethyl]-
    • 2,2,2-trifluoro-N-(2-piperazin-1-ylethyl)acetamide
    • 2,2,2-Trifluoro-N-[2-(piperazin-1-yl)ethyl]acetamide
    • SCHEMBL10882977
    • AKOS012407258
    • DTXSID30607006
    • 87980-84-5
    • 1-(2-Trifluoroacetamidoethyl)piperazine
    • Inchi: 1S/C8H14F3N3O/c9-8(10,11)7(15)13-3-6-14-4-1-12-2-5-14/h12H,1-6H2,(H,13,15)
    • InChI Key: YGTWAOJKORVCID-UHFFFAOYSA-N
    • SMILES: FC(C(NCCN1CCNCC1)=O)(F)F

Computed Properties

  • Exact Mass: 225.10889656g/mol
  • Monoisotopic Mass: 225.10889656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.4Ų
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